![molecular formula C17H17N5O2 B2526384 (3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)(5-methyl-1-phenyl-1H-pyrazol-4-yl)methanone CAS No. 1286732-94-2](/img/structure/B2526384.png)
(3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)(5-methyl-1-phenyl-1H-pyrazol-4-yl)methanone
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Description
(3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)(5-methyl-1-phenyl-1H-pyrazol-4-yl)methanone is a useful research compound. Its molecular formula is C17H17N5O2 and its molecular weight is 323.356. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Synthesis of Novel Derivatives : Novel isoxazole-, 1,2,4 oxadiazole-, and (1H-pyrazol-4-yl)-methanone oxime derivatives were synthesized, showing the versatility of related compounds in chemical synthesis. These derivatives were evaluated for their antibacterial activity, indicating potential applications in developing new antimicrobial agents Sangepu, Gandu, Anupoju, & Jetti, 2016.
Crystal Structure Analysis : The synthesis and characterization of closely related compounds, including their crystal structure via X-ray diffraction, showcase the importance of structural analysis in understanding the properties of these molecules Cao, Dong, Shen, & Dong, 2010.
Antimicrobial and Anticancer Agents : Research on pyrazole derivatives with oxa/thiadiazolyl, pyrazolyl moieties, and pyrazolo[4,3-d]-pyrimidine derivatives has revealed their potential as antimicrobial and anticancer agents, highlighting the therapeutic applications of these compounds Hafez, El-Gazzar, & Al-Hussain, 2016.
Azetidinone Derivatives for Antibacterial Use : The synthesis of azetidinone derivatives from 3-methyl-1H-pyrazol-5(4H)-one and their screening for antimicrobial activities against various microorganisms suggest their potential use in combating bacterial infections Chopde, Meshram, & Pagadala, 2012.
Antimicrobial Activity of Novel Indol Compounds : The development of novel derivatives with antimicrobial activity against resistant strains demonstrates the ongoing search for new therapeutic options in the face of increasing antimicrobial resistance Sreeramulu & Ashokgajapathiraju, 2014.
Properties
IUPAC Name |
[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]-(5-methyl-1-phenylpyrazol-4-yl)methanone |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N5O2/c1-11-15(8-18-22(11)14-6-4-3-5-7-14)17(23)21-9-13(10-21)16-19-12(2)20-24-16/h3-8,13H,9-10H2,1-2H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPWJDFJVXYDCSJ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NN1C2=CC=CC=C2)C(=O)N3CC(C3)C4=NC(=NO4)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N5O2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.35 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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